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Compound Name: Sinapoyl malate

Cat. No.: B3179136 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This application note details a robust High-Performance Liquid Chromatography (HPLC)

method for the quantitative analysis of sinapoyl malate. Sinapoyl malate is a significant

secondary metabolite in plants, playing a crucial role in UV protection and as a precursor in

lignin biosynthesis. Accurate quantification is essential for research in plant physiology,

metabolomics, and the development of natural products. This document provides a

comprehensive protocol, including sample preparation, detailed chromatographic conditions,

and typical method validation parameters.

Introduction
Sinapoyl malate is an ester of sinapic acid and malic acid, commonly found in the vacuoles of

plant epidermal cells. It is a primary defense mechanism against harmful UV-B radiation. Due

to its antioxidant properties and potential health benefits, there is growing interest in its

quantification in various plant matrices and derived products. This document outlines a reliable

HPLC method coupled with UV detection for the accurate determination of sinapoyl malate
concentration.
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Solvents: HPLC grade methanol, acetonitrile, and water.

Reagents: Formic acid (LC-MS grade).

Standards: Sinapoyl malate reference standard (purity ≥95%).

Sample Extraction Solvent: 80% Methanol in water (v/v).

A standard HPLC or UPLC system equipped with a UV/Vis or Diode Array Detector (DAD) is

suitable for this method. The parameters outlined below are based on established methods for

the analysis of sinapoyl malate and related phenolic compounds.[1][2]

Table 1: HPLC/UPLC Chromatographic Conditions

Parameter Value

Column
Waters Acquity UPLC HSS T3 C18, 2.1 x 150

mm, 1.8 µm, or equivalent

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Methanol

Gradient Program Time (min)

0.0

15.0

20.0

21.0

25.0

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 2 µL

Detection UV at 330 nm

Autosampler Temp. 4 °C
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Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of sinapoyl malate reference

standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with methanol to achieve concentrations ranging from 0.5

µg/mL to 200 µg/mL. These will be used to construct the calibration curve.

Extraction: For plant material, weigh approximately 1 g of homogenized sample (fresh or

lyophilized) into a centrifuge tube. Add 10 mL of 80% methanol.[3]

Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath to ensure efficient

extraction.

Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes.

Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe filter into an

HPLC vial.

Dilution: If necessary, dilute the filtered extract with the initial mobile phase to ensure the

concentration of sinapoyl malate falls within the linear range of the calibration curve.

Method Validation
The method should be validated according to ICH guidelines. The following table summarizes

typical performance characteristics for the analysis of sinapic acid derivatives, which are

expected to be similar for sinapoyl malate.[4]

Disclaimer:The following data is based on the validation of a method for sinapoyl glucose, a

structurally related compound. Users should perform a full validation for sinapoyl malate in

their own laboratory to ensure accuracy and precision.

Table 2: Representative Method Validation Parameters
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Parameter Typical Value

Linearity Range (µg/mL) 0.20 – 200.00

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) ~0.40 µg/mL

Limit of Quantification (LOQ) ~0.80 µg/mL

Precision (RSD%) < 2%

Accuracy (Recovery %) 98.0% - 102.0%

Data Analysis and Quantification
Calibration Curve: Inject the prepared working standard solutions and plot the peak area

against the concentration for each standard. Perform a linear regression to obtain the

equation of the line (y = mx + c) and the correlation coefficient (r²).

Sample Quantification: Inject the prepared sample solutions. Using the peak area of

sinapoyl malate from the sample chromatogram, calculate the concentration using the

equation from the calibration curve.

Final Calculation: Adjust the calculated concentration for any dilution factors used during

sample preparation to determine the final concentration of sinapoyl malate in the original

sample.

Workflow and Pathway Diagrams
The following diagrams illustrate the experimental workflow for the quantification of sinapoyl
malate.

Caption: Experimental workflow for sinapoyl malate quantification.

Disclaimer: This application note is intended for guidance and informational purposes only. The

described protocol should be fully validated in the user's laboratory to ensure its suitability for

the intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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